Cas no 60438-51-9 ( )

• Product name: &nbsp
• CAS No: 60438-51-9
• MF: C₁₂H₁₄O₂
• MW: 190.23836
• CID: 952079
• PubChem ID: 54602773

  Chemical and Physical Properties

Names and Identifiers

• (Z)-4-(2-methoxyphenyl)-3-methylbut-3-en-2-one
• 60438-51-9
• NSC-137847
• NSC137847
•  

• Inchi： InChI=1S/C12H14O2/c1-9(10(2)13)8-11-6-4-5-7-12(11)14-3/h4-8H,1-3H3/b9-8-
• InChI Key： VRMHHUGKIZTMOO-HJWRWDBZSA-N
• SMILES： CC(=CC1=CC=CC=C1OC)C(=O)C

Computed Properties

• Exact Mass: 190.09942
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 2.2

Experimental Properties

• PSA: 26.3